Cas no 1490925-85-3 (2-{1-(tert-butoxy)methylcyclopropyl}ethan-1-amine)

• Product Name: 2-{1-(tert-butoxy)methylcyclopropyl}ethan-1-amine
• CAS No: 1490925-85-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6222155
• PubChem ID: 65497519
• Update Time: 2025-10-24

2-{1-(tert-butoxy)methylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)methylcyclopropyl}ethan-1-amine
• 1490925-85-3
• 2-{1-[(tert-butoxy)methyl]cyclopropyl}ethan-1-amine
• AKOS014835228
• EN300-1855684

• Inchi： 1S/C10H21NO/c1-9(2,3)12-8-10(4-5-10)6-7-11/h4-8,11H2,1-3H3
• InChI Key： DHLVMYSCZIBDGF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1(CCN)CC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{1-(tert-butoxy)methylcyclopropyl}ethan-1-amine

Comprehensive Overview of 2-{1-(tert-butoxy)methylcyclopropyl}ethan-1-amine (CAS No. 1490925-85-3) and Its Applications

2-{1-(tert-butoxy)methylcyclopropyl}ethan-1-amine (CAS No. 1490925-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique cyclopropyl ring coupled with a tert-butoxy group, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its structural complexity offers opportunities for modulating pharmacokinetic properties.

The compound's amine functionality is a key feature, enabling it to participate in a wide range of chemical reactions, including amidation, reductive amination, and Schiff base formation. This reactivity makes 2-{1-(tert-butoxy)methylcyclopropyl}ethan-1-amine a valuable building block for designing novel therapeutic agents. Recent studies have explored its utility in developing central nervous system (CNS) targeting drugs, leveraging its ability to cross the blood-brain barrier.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic routes. Its tert-butoxy group can act as a protective moiety, reducing the need for harsh deprotection conditions. This aspect is particularly relevant as the pharmaceutical industry shifts toward environmentally friendly processes. Researchers are also investigating its role in catalysis, where it may serve as a ligand for transition metal complexes.

From a computational chemistry perspective, CAS No. 1490925-85-3 has been the subject of molecular modeling studies to predict its binding affinity with various biological targets. These in silico approaches are crucial for accelerating drug discovery pipelines. Additionally, the compound's stereochemistry is a focal point, as enantioselective synthesis methods are being developed to access optically pure forms for chiral drug development.

The agrochemical sector has also shown interest in 2-{1-(tert-butoxy)methylcyclopropyl}ethan-1-amine, particularly for designing next-generation pesticides and herbicides. Its structural motifs are being evaluated for their ability to interact with plant-specific enzymes, offering potential solutions for crop protection. This aligns with global trends toward precision agriculture and reduced environmental impact.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring purity and verifying structural integrity, especially when the compound is used in GMP-compliant synthesis. The thermodynamic stability of the cyclopropyl ring under various conditions is another active area of investigation.

As the demand for tailor-made chemical entities grows, CAS No. 1490925-85-3 represents a compelling case study in structure-activity relationship optimization. Its applications extend to material science, where researchers are exploring its incorporation into polymers with unique mechanical properties. The compound's low toxicity profile, as suggested by preliminary studies, further enhances its appeal across industries.

In conclusion, 2-{1-(tert-butoxy)methylcyclopropyl}ethan-1-amine exemplifies the convergence of medicinal chemistry, sustainable synthesis, and interdisciplinary innovation. Its versatility ensures continued relevance in addressing contemporary challenges in health and technology. Future research directions may include bioconjugation strategies and prodrug development, further expanding its utility.